Cas no 72769-03-0 (2,2-difluoro-4-methyl-2H-1,3-benzodioxole)

• Product Name: 2,2-difluoro-4-methyl-2H-1,3-benzodioxole
• CAS No: 72769-03-0
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD09759232
• CID: 1757240
• PubChem ID: 10877587
• Update Time: 2025-04-21

2,2-difluoro-4-methyl-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 2,2-difluoro-4-methyl-
• 2,2-difluoro-4-methyl-1,3-benzodioxole
• 2,2-difluoro-4-methyl-2H-1,3-benzodioxole
• SY299684
• 72769-03-0
• SCHEMBL423294
• AKOS006326937
• MFCD09759232
• F1911-4926
• 2,2-difluoro-4-methyl-benzo[1,3]dioxole
• 2,2-Difluoro-4-methylbenzo[d][1,3]dioxole
• DTXSID30446755

• MDL： MFCD09759232
• Inchi： 1S/C8H6F2O2/c1-5-3-2-4-6-7(5)12-8(9,10)11-6/h2-4H,1H3
• InChI Key： XQGXAMYQIOWWOV-UHFFFAOYSA-N
• SMILES： FC1(OC2C=CC=C(C)C=2O1)F

Computed Properties

• Exact Mass: 172.03358
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles